1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione

• IUPAC Name: 1-(2-fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione
• InChI: InChI=1S/C14H13FN2O2/c1-10(2)9-16-7-8-17(14(19)13(16)18)12-6-4-3-5-11(12)15/h3-8H,1,9H2,2H3
• InChI Key: VZQKWKAWMMEPAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C=CN(C(=O)C1=O)C2=CC=CC=C2F
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione, also known as FMPP, is a chemical compound that belongs to the class of pyrazine derivatives. FMPP has been used in scientific research to investigate its effects on the central nervous system and as a potential treatment for various neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione is not fully understood. However, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This compound has also been shown to modulate the activity of the glutamate receptors, which are involved in learning and memory.
Biochemical and Physiological Effects
This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in regulating mood, motivation, and reward. This compound has also been shown to increase the activity of the NMDA receptors, which are involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione in lab experiments is its high potency and selectivity for serotonin and dopamine receptors. This makes it a useful tool for investigating the role of these neurotransmitters in various physiological and pathological processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which can affect the results of experiments.

Future Directions

There are several future directions for the research on 1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione. One area of interest is the development of this compound analogs that have improved potency and selectivity for specific neurotransmitter receptors. Another area of interest is the investigation of the long-term effects of this compound on the brain and behavior. Additionally, this compound could be used as a tool for investigating the mechanisms of various neurological disorders and for developing new treatments for these disorders.

Synthesis Methods

1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione can be synthesized through a multi-step process involving the reaction of 2,3-dioxo-6-(2-methylprop-2-enyl)pyrazine with 2-fluorobenzaldehyde. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

1-(2-Fluorophenyl)-4-(2-methylprop-2-enyl)pyrazine-2,3-dione has been used in scientific research to investigate its effects on the central nervous system. It has been shown to have potential as a treatment for various neurological disorders such as depression, anxiety, and Parkinson's disease. This compound has also been studied for its potential as a cognitive enhancer and as a tool for studying the mechanisms of learning and memory.